Cas no 2411245-02-6 (Acetamide, 2-chloro-N-[2-(2-fluorophenoxy)-1-phenylethyl]-)

• Product Name: Acetamide, 2-chloro-N-[2-(2-fluorophenoxy)-1-phenylethyl]-
• CAS No: 2411245-02-6
• MF: C₁₆H₁₅ClFNO₂
• MW: 307.747206926346
• CID: 5184823
• Update Time: 2025-07-16

Acetamide, 2-chloro-N-[2-(2-fluorophenoxy)-1-phenylethyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-chloro-N-[2-(2-fluorophenoxy)-1-phenylethyl]-

• Inchi： 1S/C16H15ClFNO2/c17-10-16(20)19-14(12-6-2-1-3-7-12)11-21-15-9-5-4-8-13(15)18/h1-9,14H,10-11H2,(H,19,20)
• InChI Key： ILXQGCFGRKTOPO-UHFFFAOYSA-N
• SMILES： C(NC(C1=CC=CC=C1)COC1=CC=CC=C1F)(=O)CCl

Additional information on Acetamide, 2-chloro-N-[2-(2-fluorophenoxy)-1-phenylethyl]-

Acetamide, 2-chloro-N-[2-(2-fluorophenoxy)-1-phenylethyl]- (CAS No. 2411245-02-6): A Comprehensive Overview

Acetamide, 2-chloro-N-[2-(2-fluorophenoxy)-1-phenylethyl]-, identified by its CAS number 2411245-02-6, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of amides and exhibits a complex molecular structure that makes it a subject of great interest for researchers exploring novel therapeutic agents. The presence of both chloro and fluorophenoxy substituents in its molecular framework suggests potential interactions with biological targets, making it a valuable candidate for further investigation.

The chemical structure of Acetamide, 2-chloro-N-[2-(2-fluorophenoxy)-1-phenylethyl]- consists of a central acetamide moiety linked to a phenylethyl group that is further substituted with a 2-fluorophenoxy group. The chloro substituent at the 2-position of the acetamide ring enhances the electrophilicity of the molecule, which can be exploited in various chemical reactions and interactions with biological targets. The fluorophenoxy group, on the other hand, introduces a fluorine atom that is known to modulate the pharmacokinetic and pharmacodynamic properties of pharmaceutical compounds.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various enzymes and receptors involved in disease pathways. Acetamide, 2-chloro-N-[2-(2-fluorophenoxy)-1-phenylethyl]-, has been studied for its potential as an inhibitor of enzymes such as kinases and phosphodiesterases. These enzymes play crucial roles in signal transduction pathways and are often implicated in diseases such as cancer, inflammation, and neurological disorders. The unique structural features of this compound make it an attractive candidate for designing selective inhibitors that can modulate these pathways without significant off-target effects.

The synthesis of Acetamide, 2-chloro-N-[2-(2-fluorophenoxy)-1-phenylethyl]- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the chloro and fluorophenoxy groups necessitates the use of specialized reagents and conditions to avoid unwanted side reactions. Researchers have reported various synthetic routes, including nucleophilic substitution reactions and condensation reactions, to achieve the desired product. The efficiency of these synthetic methods is crucial for large-scale production and further development of this compound as a potential drug candidate.

Evaluation of Acetamide, 2-chloro-N-[2-(2-fluorophenoxy)-1-phenylethyl]- in vitro has revealed promising activity against several disease-relevant targets. Studies have demonstrated its inhibitory effects on kinases such as EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor), which are known to be overexpressed in many cancers. Additionally, this compound has shown potential as an antagonist of certain G protein-coupled receptors (GPCRs), which are involved in various physiological processes including pain perception, neurotransmission, and hormone regulation.

The pharmacokinetic properties of Acetamide, 2-chloro-N-[2-(2-fluorophenoxy)-1-phenylethyl]- are also under investigation to assess its suitability for therapeutic applications. Factors such as solubility, stability, bioavailability, and metabolic clearance rates are critical determinants of a drug's efficacy and safety profile. Preliminary studies suggest that modifications to the molecular structure could enhance these properties significantly. For instance, optimizing the size and electronic distribution around the central core may improve solubility while maintaining or enhancing binding affinity to biological targets.

In conclusion, Acetamide, 2-chloro-N-[2-(2-fluorophenoxy)-1-phenylethyl]- (CAS No. 2411245-02-6) represents an intriguing compound with potential therapeutic applications in various diseases. Its unique structural features make it a valuable scaffold for designing novel inhibitors targeting key enzymes and receptors involved in disease pathways. Further research into its synthesis, pharmacological activity, and pharmacokinetic properties will be essential to determine its feasibility as a drug candidate moving forward.